Cas no 596124-89-9 (Benzamide, N-[[3-(4-chlorophenyl)-5-isoxazolyl]methyl]-)

• Product Name: Benzamide, N-[[3-(4-chlorophenyl)-5-isoxazolyl]methyl]-
• CAS No: 596124-89-9
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 1615814
• Update Time: 2024-09-12

Benzamide, N-[[3-(4-chlorophenyl)-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[3-(4-chlorophenyl)-5-isoxazolyl]methyl]-

• Inchi： 1S/C17H13ClN2O2/c18-14-8-6-12(7-9-14)16-10-15(22-20-16)11-19-17(21)13-4-2-1-3-5-13/h1-10H,11H2,(H,19,21)
• InChI Key： ZPISWDYAKZKLTQ-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(Cl)C=C2)C=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 312.06669

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 573.4±45.0 °C(Predicted)
• PSA: 55.13
• pka: 13.26±0.46(Predicted)